Cas no 886928-28-5 (2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide)

• Product Name: 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide
• CAS No: 886928-28-5
• MF: C₁₈H₂₁N₅OS₂
• MW: 387.522240400314
• CID: 5477093
• Update Time: 2025-05-22

2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-amino-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-butylphenyl)acetamide
• 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide

• Inchi： 1S/C18H21N5OS2/c1-2-3-5-13-7-9-14(10-8-13)20-16(24)12-26-18-22-21-17(23(18)19)15-6-4-11-25-15/h4,6-11H,2-3,5,12,19H2,1H3,(H,20,24)
• InChI Key： SMLSSBVYGSKCFL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CCCC)C=C1)(=O)CSC1N(N)C(C2SC=CC=2)=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide

Comprehensive Guide to 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide (CAS No. 886928-28-5)

2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide is a specialized chemical compound with the CAS number 886928-28-5. This molecule belongs to the class of 1,2,4-triazole derivatives, which are known for their diverse applications in medicinal chemistry, material science, and agrochemical research. The compound features a unique combination of a thiophene ring and a butylphenyl group, making it an interesting subject for researchers focusing on heterocyclic compounds and bioactive molecules.

The molecular structure of 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide includes a 1,2,4-triazole core, which is known for its stability and versatility in chemical reactions. The presence of the thiophene moiety enhances its potential for applications in pharmaceutical intermediates and organic electronics. Researchers are particularly interested in its sulfanyl (-S-) linkage, which can influence the compound's reactivity and binding properties in biological systems.

One of the most searched questions about this compound is: "What are the potential applications of 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide?" Current studies suggest that it could serve as a key intermediate in the synthesis of novel antimicrobial agents or anticancer drugs. Its triazole-thiophene hybrid structure is also being explored for use in organic semiconductors, a hot topic in the field of flexible electronics and sustainable energy solutions.

Another trending topic related to CAS 886928-28-5 is its role in green chemistry. Scientists are investigating eco-friendly synthesis routes for this compound to minimize environmental impact. The butylphenyl group in its structure offers opportunities for structure-activity relationship (SAR) studies, which are crucial for optimizing its properties in drug discovery. This aligns with the growing demand for sustainable chemical processes and biodegradable materials in the industry.

From a commercial perspective, 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide is primarily used in research and development settings. Its CAS number 886928-28-5 is frequently searched by pharmaceutical chemists and material scientists looking for custom synthesis services or reference standards. The compound's purity and stability are critical factors for laboratories working on high-throughput screening or structure-based drug design projects.

Recent advancements in computational chemistry have enabled better prediction of this compound's properties, addressing another common search query: "How to predict the biological activity of 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide?" Molecular docking studies suggest potential interactions with various enzyme targets, making it a promising candidate for further medicinal chemistry optimization.

In the context of intellectual property, several patents have been filed related to triazole-thiophene derivatives similar to this compound. This reflects the growing commercial interest in such structures for developing new therapeutic agents and functional materials. Researchers often search for synthetic protocols and analytical methods specific to CAS 886928-28-5, highlighting the need for detailed technical information about this compound.

Quality control is another important aspect when working with 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly used to verify its purity and structure. These methods address frequent search queries about characterization of triazole derivatives and quality assessment of research chemicals.

The future prospects for CAS 886928-28-5 appear promising, particularly in the fields of drug discovery and material science. As research continues to uncover new applications for heterocyclic compounds, this specific molecule may gain more attention for its unique structural features and potential bioactivity. Current market trends show increasing demand for specialized chemical building blocks like this one, especially in the pharmaceutical and electronics sectors.

For researchers considering working with 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide, it's important to consult the latest scientific literature and safety data sheets. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when handling any chemical compound. The scientific community continues to explore the full potential of this interesting molecule, making it a subject worth watching in coming years.